molecular formula C14H16I3NO4 B13823053 3'-Ethoxy-N-ethyl-2',4',6'-triiodosuccinanilic acid CAS No. 37938-74-2

3'-Ethoxy-N-ethyl-2',4',6'-triiodosuccinanilic acid

Cat. No.: B13823053
CAS No.: 37938-74-2
M. Wt: 642.99 g/mol
InChI Key: BADWYAWPESXCNB-UHFFFAOYSA-N
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Description

3-[[N-(3-Ethoxy-2,4,6-triiodophenyl)-N-ethylamino]carbonyl]propionic acid is a complex organic compound characterized by the presence of ethoxy, triiodophenyl, and ethylamino groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require specific reagents and catalysts to ensure the successful formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis techniques, such as continuous flow reactors, to optimize yield and efficiency. The use of advanced purification methods, such as chromatography, is also common to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-[[N-(3-Ethoxy-2,4,6-triiodophenyl)-N-ethylamino]carbonyl]propionic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids, while reduction can produce various amines .

Scientific Research Applications

3-[[N-(3-Ethoxy-2,4,6-triiodophenyl)-N-ethylamino]carbonyl]propionic acid has a wide range of applications in scientific research, including:

    Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a diagnostic agent.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[[N-(3-Ethoxy-2,4,6-triiodophenyl)-N-ethylamino]carbonyl]propionic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Compared to similar compounds, 3-[[N-(3-Ethoxy-2,4,6-triiodophenyl)-N-ethylamino]carbonyl]propionic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry .

Properties

CAS No.

37938-74-2

Molecular Formula

C14H16I3NO4

Molecular Weight

642.99 g/mol

IUPAC Name

4-(3-ethoxy-N-ethyl-2,4,6-triiodoanilino)-4-oxobutanoic acid

InChI

InChI=1S/C14H16I3NO4/c1-3-18(10(19)5-6-11(20)21)13-8(15)7-9(16)14(12(13)17)22-4-2/h7H,3-6H2,1-2H3,(H,20,21)

InChI Key

BADWYAWPESXCNB-UHFFFAOYSA-N

Canonical SMILES

CCN(C1=C(C(=C(C=C1I)I)OCC)I)C(=O)CCC(=O)O

Origin of Product

United States

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